Cas no 2229153-38-0 (5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine)
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine
- 2229153-38-0
- EN300-1787686
-
- Inchi: 1S/C10H9FN2O/c1-6-2-3-7(8(11)4-6)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
- InChI Key: DLEXDKOQVPLXFX-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=CC=1C1=CN=C(N)O1
Computed Properties
- Exact Mass: 192.06989108g/mol
- Monoisotopic Mass: 192.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787686-0.05g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-0.1g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-0.25g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-0.5g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-1.0g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1787686-2.5g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-5.0g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1787686-10.0g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1787686-1g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1787686-5g |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine |
2229153-38-0 | 5g |
$3396.0 | 2023-09-19 |
5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine
Professional Introduction to Compound with CAS No. 2229153-38-0 and Product Name: 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine
The compound with the CAS number 2229153-38-0 and the product name 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the oxazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoro substituent at the 2-position and a methyl group at the 4-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.
In recent years, there has been a growing interest in the development of novel oxazole derivatives as pharmacological agents. Oxazoles are known for their stability, flexibility, and ability to engage in various hydrogen bonding interactions, making them valuable scaffolds for drug design. The specific substitution pattern in 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine enhances its potential as an active pharmaceutical ingredient (API) by modulating electronic and steric effects. The fluoro group, for instance, is often incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic profiles.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that oxazole derivatives can interact with specific neurotransmitter receptors and ion channels, offering a promising avenue for developing treatments for conditions such as epilepsy, depression, and anxiety. The structural motif of 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine suggests that it may exhibit properties similar to those of known anticonvulsant and anxiolytic agents. This has prompted further investigation into its pharmacological effects and potential therapeutic benefits.
Moreover, the compound's design aligns with current trends in drug discovery that emphasize the use of computationally derived molecular models to predict biological activity. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to explore the interactions between 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine and biological targets. These studies have provided valuable insights into its mechanism of action and have helped refine its structure to optimize efficacy and minimize side effects.
The synthesis of 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxazole ring through cyclization reactions followed by selective fluorination and methylation at appropriate positions on the phenyl ring. These synthetic strategies not only showcase the versatility of oxazole chemistry but also demonstrate how structural modifications can be used to fine-tune biological activity.
In addition to its potential therapeutic applications, 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. Researchers are leveraging this compound to investigate pathways involved in neurodegeneration and inflammation, two key processes implicated in numerous diseases. By studying how this molecule interacts with cellular components such as enzymes and receptors, scientists can gain a deeper understanding of disease pathophysiology and identify new targets for intervention.
The development of novel pharmaceuticals is often hampered by challenges related to drug delivery and bioavailability. However, the structural features of 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine may offer advantages in this regard. The presence of both polar (due to nitrogen) and non-polar (due to aromatic rings) regions makes it amenable to various formulation strategies designed to enhance solubility and tissue penetration. Additionally, computational modeling has been used to predict optimal dosing regimens that maximize therapeutic effects while minimizing adverse reactions.
As research into this compound progresses, it is expected that new insights will emerge regarding its role in medicinal chemistry. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications. The integration of high-throughput screening technologies with traditional wet chemistry approaches will accelerate the discovery process by rapidly identifying derivatives with enhanced properties.
The significance of 5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine extends beyond its immediate therapeutic potential; it serves as a building block for future drug development initiatives within the oxazole framework. By demonstrating how structural modifications can influence biological activity without compromising safety or efficacy, this compound sets a precedent for rational drug design strategies that prioritize patient outcomes.
2229153-38-0 (5-(2-fluoro-4-methylphenyl)-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)